Cas no 109719-09-7 (D-Leucine, 5,5,5-trifluoro-, (S)-)
109719-09-7 structure
Product Name:D-Leucine, 5,5,5-trifluoro-, (S)-
CAS No:109719-09-7
MF:C6H10F3NO2
MW:185.144312381744
CID:1192981
PubChem ID:6992683
Update Time:2025-04-20
D-Leucine, 5,5,5-trifluoro-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- D-Leucine, 5,5,5-trifluoro-, (S)-
- (4S)-5,5,5-Trifluoro-D-leucine
- 109719-09-7
- (2R,4S)-2-Amino-5,5,5-trifluoro-4-methylpentanoic acid
- CS-0513743
- SCHEMBL4421181
- XFGVJLGVINCWDP-IUYQGCFVSA-N
-
- Inchi: 1S/C6H10F3NO2/c1-3(6(7,8)9)2-4(10)5(11)12/h3-4H,2,10H2,1H3,(H,11,12)/t3-,4+/m0/s1
- InChI Key: XFGVJLGVINCWDP-IUYQGCFVSA-N
- SMILES: FC([C@@H](C)C[C@H](C(=O)O)N)(F)F
Computed Properties
- Exact Mass: 185.0664
- Monoisotopic Mass: 185.06636305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
D-Leucine, 5,5,5-trifluoro-, (S)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
109719-09-7 (D-Leucine, 5,5,5-trifluoro-, (S)-) Related Products
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